3-[(3S,5R,10S,12R,13S,14S,17R)-3-[(2R,4S,5S,6R)-5-[(2S,4S,5S,6R)-5-[(2S,4S,5S,6R)-4,5-Dihydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-12,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one

• CAS No.: 20830-75-5
• Product Name: 3-[(3S,5R,10S,12R,13S,14S,17R)-3-[(2R,4S,5S,6R)-5-[(2S,4S,5S,6R)-5-[(2S,4S,5S,6R)-4,5-Dihydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-12,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• Molecular Formula: C41H64O14
• Molecular Weight: 780.9 g/mol
• IUPAC Name: 3-[(3S,5R,8R,9S,10S,12R,13S,14S,17R)-3-[(2R,4S,5S,6R)-5-[(2S,4S,5S,6R)-5-[(2S,4S,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-12,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• Standard InChI: InChI=1S/C41H64O14/c1-19-36(47)28(42)15-34(50-19)54-38-21(3)52-35(17-30(38)44)55-37-20(2)51-33(16-29(37)43)53-24-8-10-39(4)23(13-24)6-7-26-27(39)14-31(45)40(5)25(9-11-41(26,40)48)22-12-32(46)49-18-22/h12,19-21,23-31,33-38,42-45,47-48H,6-11,13-18H2,1-5H3/t19-,20-,21-,23-,24+,25-,26-,27+,28+,29+,30+,31-,33+,34+,35+,36-,37-,38-,39+,40+,41+/m1/s1
• Standard InChIKey: LTMHDMANZUZIPE-PUGKRICDSA-N
• Isomeric SMILES: C[C@@H]1[C@H]([C@H](C[C@@H](O1)O[C@@H]2[C@H](O[C@H](C[C@@H]2O)O[C@@H]3[C@H](O[C@H](C[C@@H]3O)O[C@H]4CC[C@]5([C@@H](C4)CC[C@@H]6[C@@H]5C[C@H]([C@]7([C@@]6(CC[C@@H]7C8=CC(=O)OC8)O)C)O)C)C)C)O)O
• SMILES: CC1C(C(CC(O1)OC2C(OC(CC2O)OC3C(OC(CC3O)OC4CCC5(C(C4)CCC6C5CC(C7(C6(CCC7C8=CC(=O)OC8)O)C)O)C)C)C)O)O
• Canonical SMILES: CC1C(C(CC(O1)OC2C(OC(CC2O)OC3C(OC(CC3O)OC4CCC5(C(C4)CCC6C5CC(C7(C6(CCC7C8=CC(=O)OC8)O)C)O)C)C)C)O)O
• Boiling Point: 931.6
• Colorform: Colorless to white crystals, or white crystalline powder; Triclinic prisms from dilute alcohol, pyridine; Radially arranged four- and five-sided triclinic plates from dilute alcohol or pyridine.
• Density: 1.36 g/cu cm at 20 °C
• Melting Point: 446 to 509 °F Decomposes. (EPA, 1998); 230-265; 249 °C (decomposes); 249°C
• Physical Description: Digoxin appears as clear to white crystals or white crystalline powder. Odorless. Used as a cardiotonic drug. (EPA, 1998); Solid
• Description: Digoxin is a cardiac glycoside. Digoxin inhibits the sodium potassium adenosine triphosphatase (ATPase) pump, thereby increasing intracellular calcium and enhancing cardiac contractility. This agent also acts directly on the atrioventricular node to suppress conduction, thereby slowing conduction velocity. Apparently due to its effects on intracellular calcium concentrations, digoxin induces apoptosis of tumor cells via a pathway involving mitochondrial cytochrome c and caspases 8 and 3. (NCI04); Digoxin, also known as lanoxin or lanoxicaps, belongs to the class of organic compounds known as cardenolide glycosides and derivatives. Cardenolide glycosides and derivatives are compounds containing a carbohydrate glycosidically bound to the cardenolide moiety. Digoxin is a drug which is used for the treatment and management of congestive cardiac insufficiency, arrhythmias and heart failure. Digoxin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Digoxin has been found throughout all human tissues, and has also been detected in multiple biofluids, such as blood and urine. Within the cell, digoxin is primarily located in the membrane (predicted from logP) and cytoplasm. Digoxin can be converted into 12-O-acetyldigoxin and 20, 22-dihydrodigoxin. Digoxin is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.; Digoxin is a cardenolide glycoside that is digitoxin beta-hydroxylated at C-12. A cardiac glycoside extracted from the foxglove plant, Digitalis lanata, it is used to control ventricular rate in atrial fibrillation and in the management of congestive heart failure with atrial fibrillation, but the margin between toxic and therapeutic doses is small. It has a role as an epitope, an anti-arrhythmia drug, a cardiotonic drug and an EC 3.6.3.9 (Na(+)/K(+)-transporting ATPase) inhibitor. It is a cardenolide glycoside and a steroid saponin. It is a conjugate acid of a digoxin(1-).
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 64.8 mg/L (at 25 °C); 8.30e-05 M; In water, 64.8 mg/L at 25 °C; Practically insoluble in water; Very soluble in ethanol; Freely soluble in pyridine; soluble in mixture of chloroform and alcohol. More soluble in hot 80% alcohol than gitoxin. Slightly soluble in dilute alcohol, chloroform. Practically insoluble in ether, acetone, ethyl acetate, chloroform; Insoluble in chloroform, ether; Slightly soluble in diluted alcohol, and very slightly soluble in 40% propylene glycol.; 0.0648 mg/mL at 25 °C
• Synonyms: Boehringer, Digoxina; Digacin; Digitek; Digoregen; Digoxin; Digoxina Boehringer; Digoxine Nativelle; Dilanacin; Hemigoxine Nativelle; Lanacordin; Lanicor; Lanoxicaps; Lanoxin; Lanoxin PG; Lanoxin-PG; Lenoxin; Mapluxin; Nativelle, Digoxine; Nativelle, Hemigoxine
• Vapor Pressure: 6.23X10-23 mm Hg at 25 °C (est)
• PubChem Compound: 2724385
• Last Modified: Nov 11 2021